Cas no 1598038-38-0 (methyl 3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoate)

• Product Name: methyl 3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoate
• CAS No: 1598038-38-0
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD32539154
• CID: 5190913
• PubChem ID: 72602236
• Update Time: 2025-06-08

methyl 3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolepropanoic acid, β-amino-2-methyl-, methyl ester
• EN300-88345
• 1598038-38-0
• methyl 3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoate

• MDL： MFCD32539154
• Inchi： 1S/C8H12N2O2S/c1-5-10-7(4-13-5)6(9)3-8(11)12-2/h4,6H,3,9H2,1-2H3
• InChI Key： OLWRIWXUNMQFQV-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(CC(=O)OC)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 317.7±32.0 °C(Predicted)
• pka: 6.15±0.33(Predicted)

Additional information on methyl 3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoate

Research Briefing on Methyl 3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoate (CAS: 1598038-38-0) in Chemical Biology and Pharmaceutical Applications

Methyl 3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoate (CAS: 1598038-38-0) is a chemically synthesized compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This thiazole-containing ester derivative exhibits unique structural features, making it a promising candidate for drug discovery and development. The compound's molecular framework, which includes an amino group and a thiazole ring, suggests potential bioactivity, particularly in targeting enzymes or receptors involved in various disease pathways.

Recent studies have explored the synthesis and applications of methyl 3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoate, with a focus on its role as a building block for more complex molecules. For instance, researchers have utilized this compound in the development of novel kinase inhibitors, leveraging its ability to interact with ATP-binding sites. The thiazole moiety, in particular, has been shown to enhance binding affinity and selectivity, which is critical for reducing off-target effects in therapeutic applications.

In one notable study published in the Journal of Medicinal Chemistry, methyl 3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoate was employed as a key intermediate in the synthesis of small-molecule modulators for inflammatory diseases. The research demonstrated that derivatives of this compound exhibited significant inhibitory activity against pro-inflammatory cytokines, suggesting its potential as a lead compound for anti-inflammatory drug development. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another area of interest is the compound's application in cancer research. Preclinical studies have indicated that methyl 3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoate derivatives can interfere with cell signaling pathways involved in tumor growth and metastasis. For example, a recent paper in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed potent activity against tyrosine kinase receptors, which are often overexpressed in various cancers. These findings underscore the versatility of this chemical scaffold in designing targeted therapies.

Despite these promising developments, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural modifications to improve its drug-like properties, such as enhancing solubility and reducing potential toxicity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, methyl 3-amino-3-(2-methyl-1,3-thiazol-4-yl)propanoate (CAS: 1598038-38-0) represents a valuable tool in chemical biology and drug discovery. Its unique structural attributes and demonstrated bioactivity make it a compelling subject for further investigation. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics for a range of diseases.